Cas no 112941-35-2 ([2-(trifluoromethyl)phenyl]methanesulfonamide)

• Product Name: [2-(trifluoromethyl)phenyl]methanesulfonamide
• CAS No: 112941-35-2
• MF: C₈H₈F₃NO₂S
• MW: 239.214831352234
• MDL: MFCD09763601
• CID: 62987
• PubChem ID: 14275695
• Update Time: 2025-05-22

[2-(trifluoromethyl)phenyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2-Trifluoromethylphenyl)methanesulfonamide
• 2-(Trifluoromethyl)Benzenemethane Sulfonamide
• (2-(Trifluoromethyl)phenyl)methanesulfonamide
• 2-(trifluoromethyl)-Benzenemethanesulfonamide
• 2-(Trifluoromethyl)benzylsulfonamide
• [2-(trifluoromethyl)phenyl]methanesulfonamide
• 1-[2-(Trifluoromethyl)phenyl]methanesulfonamide
• 112941-35-2
• 2-Trifluoromethylbenzylsulfonamide
• 2-(Trifluoromethyl)phenylmethane sulfonamide
• BS-25684
• A802706
• DTXSID20558376
• C8H8F3NO2S
• (2-Trifluoromethylphenyl)-methanesulfonamide
• FT-0659558
• SCHEMBL3517919
• AM20050259
• CS-0156634
• EN300-272755
• AKOS010295239
• MFCD09763601
• (2-Trifluoromethyl-phenyl)-methanesulfonamide

• MDL： MFCD09763601
• Inchi： 1S/C8H8F3NO2S/c9-8(10,11)7-4-2-1-3-6(7)5-15(12,13)14/h1-4H,5H2,(H2,12,13,14)
• InChI Key： IOWBSTPROVYJMM-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1C(F)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 239.02300
• Monoisotopic Mass: 239.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 220-222 °CEnamineEN300-12045
• Boiling Point: 326°Cat760mmHg
• Flash Point: 151°C
• Refractive Index: 1.507
• PSA: 68.54000
• LogP: 3.27500

[2-(trifluoromethyl)phenyl]methanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on [2-(trifluoromethyl)phenyl]methanesulfonamide

[2-(trifluoromethyl)phenyl]methanesulfonamide (CAS No. 112941-35-2)

The compound [2-(trifluoromethyl)phenyl]methanesulfonamide (CAS No. 112941-35-2) is a highly specialized organic chemical with significant applications in the field of pharmaceuticals and advanced materials science. This compound is characterized by its unique structure, which includes a trifluoromethyl group attached to a phenyl ring, further connected to a methanesulfonamide functional group. The trifluoromethyl group imparts strong electron-withdrawing properties, while the methanesulfonamide group contributes to the compound's solubility and bioavailability.

Recent studies have highlighted the potential of [2-(trifluoromethyl)phenyl]methanesulfonamide as a promising candidate in drug development, particularly in the design of kinase inhibitors and other enzyme-targeting agents. Its structure allows for precise molecular interactions, making it an ideal scaffold for creating highly specific bioactive molecules. Researchers have also explored its role in the synthesis of advanced polymers and materials with tailored electronic properties.

The synthesis of [2-(trifluoromethyl)phenyl]methanesulfonamide involves a multi-step process that typically begins with the preparation of the trifluoromethylated phenol derivative. This is followed by sulfonation and subsequent amidation steps to introduce the methanesulfonamide group. The reaction conditions are carefully optimized to ensure high yields and purity, which are critical for its intended applications in biopharmaceuticals.

In terms of biological activity, [2-(trifluoromethyl)phenyl]methanesulfonamide has shown remarkable selectivity towards various enzymatic targets. For instance, recent research published in *Journal of Medicinal Chemistry* demonstrated its ability to inhibit a specific kinase involved in cancer cell proliferation with high potency and low toxicity. This finding underscores its potential as a lead compound in oncology drug discovery.

Moreover, the compound's stability under physiological conditions has been extensively studied, revealing excellent pharmacokinetic properties. These attributes make it an attractive candidate for oral drug delivery systems, where bioavailability and metabolic stability are paramount. Ongoing clinical trials are evaluating its efficacy in treating various malignancies, with preliminary results showing promising outcomes.

Beyond pharmaceutical applications, [2-(trifluoromethyl)phenyl]methanesulfonamide has found utility in materials science as a building block for constructing advanced organic semiconductors. Its electron-deficient aromatic system facilitates charge transport properties, making it suitable for applications in organic electronics, such as field-effect transistors and light-emitting diodes.

In conclusion, [2-(trifluoromethyl)phenyl]methanesulfonamide (CAS No. 112941-35-2) stands out as a versatile and innovative chemical entity with broad implications across multiple scientific disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in both therapeutic development and materials innovation.